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Compound of Interest

Compound Name: Chromous bromide

Cat. No.: B167723

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis of anhydrous chromous
bromide (CrBr2), a compound of interest in various chemical research and development
applications. The following sections detail the primary synthetic methodologies, present key
guantitative data, and outline detailed experimental protocols.

Introduction

Anhydrous chromous bromide, with the chemical formula CrBrz, is a white crystalline solid
that is highly reactive and sensitive to air and moisture.[1][2] Its utility as a reducing agent and
as a precursor for the synthesis of various chromium(ll) complexes makes a reliable synthetic
protocol essential for researchers in inorganic and organometallic chemistry. This guide
focuses on the most established method for preparing high-purity anhydrous CrBrz: the
reduction of anhydrous chromium(lll) bromide (CrBrs) with hydrogen gas.

Physicochemical Properties

A summary of the key physical and chemical properties of anhydrous chromous bromide is
presented in Table 1.

Table 1: Physicochemical Properties of Anhydrous Chromous Bromide
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Property Value Reference
Chemical Formula CrBr2 [2]
Molecular Weight 211.80 g/mol [2]

White crystalline solid,
Appearance [1]
becomes yellow when heated

Melting Point 842 °C [1][2]

Density 4.236 g/lcm?3 [1][2]
Cadmium lodide (CdI2) type,

Crystal Structure o [2]
Monoclinic

N Soluble in water to give a blue
Solubility ) ] [1]
solution, soluble in alcohol

. Stable in dry air, readily
Stability L o [1]
oxidizes in moist air

Synthesis Methodology

The synthesis of anhydrous chromous bromide is a two-step process that begins with the
preparation of the precursor, anhydrous chromium(lll) bromide.

Synthesis of Anhydrous Chromium(lll) Bromide
(Precursor)

The primary method for preparing anhydrous CrBrs is the direct bromination of chromium metal
at high temperatures.[3]

Reaction: 2 Cr + 3 Br2 —» 2 CrBr3

A detailed experimental protocol for this synthesis is provided in the subsequent section.

Synthesis of Anhydrous Chromous Bromide

The established and most reliable method for the synthesis of anhydrous chromous bromide
is the reduction of anhydrous chromium(lil) bromide with a stream of dry hydrogen gas at
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elevated temperatures.[2][3]
Reaction: 2 CrBrs + H2 — 2 CrBr2 + 2 HBr

This reaction is typically carried out in a tube furnace, which allows for precise temperature
control and the maintenance of an inert atmosphere.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of both the precursor and
the final product.

Experimental Protocol for the Synthesis of Anhydrous
Chromium(lll) Bromide

Objective: To synthesize anhydrous chromium(lll) bromide from chromium metal and bromine
vapor.

Materials:

Chromium powder

Liquid bromine

Tube furnace

Quartz or porcelain reaction tube

Gas inlet and outlet tubes

Apparatus for bubbling a carrier gas through bromine

Procedure:

e Place a porcelain boat containing chromium powder into the center of the quartz reaction
tube.

o Assemble the reaction tube within the tube furnace.
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e Connect a gas inlet tube to a source of dry, inert gas (e.g., argon or nitrogen) that is first
passed through a bubbler containing liquid bromine. This will carry bromine vapor into the
reaction tube.

o Connect the outlet of the reaction tube to a trap to capture any unreacted bromine and the
hydrogen bromide byproduct.

e Begin flushing the system with the inert gas to remove any air.
e Once the system is purged, heat the tube furnace to 1000 °C.[3]

¢ Slowly introduce the bromine vapor into the reaction tube by passing the inert carrier gas
through the liquid bromine.

e Continue the reaction until all the chromium powder has reacted, which is indicated by a
change in color and appearance.

 After the reaction is complete, stop the flow of bromine and allow the furnace to cool to room
temperature under a continuous flow of the inert gas.

The resulting product is anhydrous chromium(lll) bromide.

Experimental Protocol for the Synthesis of Anhydrous
Chromous Bromide

Objective: To synthesize anhydrous chromous bromide by the reduction of anhydrous
chromium(lIl) bromide with hydrogen gas.

Materials:

Anhydrous chromium(lll) bromide (prepared as described above)

Dry hydrogen gas

Tube furnace

Quartz or porcelain reaction tube
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e Gas inlet and outlet tubes

Procedure:

e Place a porcelain boat containing the anhydrous CrBrs into the center of the reaction tube.
e Assemble the reaction tube within the tube furnace.

o Connect the gas inlet to a source of dry hydrogen gas. The hydrogen gas should be passed
through a drying agent (e.g., concentrated sulfuric acid or a column of desiccant) before
entering the reaction tube.

o Connect the outlet of the reaction tube to a bubbler to monitor the gas flow and to a trap to
neutralize the hydrogen bromide gas that is evolved.

e Begin flushing the system with a dry, inert gas (e.g., argon) to remove any air before
introducing hydrogen.

e Once the system is purged, switch the gas flow to dry hydrogen.
e Heat the tube furnace to a temperature between 350 °C and 400 °C.[2][3]

« Maintain the flow of hydrogen gas over the CrBrs for a period of 6 to 10 hours.[2] The
progress of the reaction can be monitored by the cessation of HBr evolution at the outlet.

o After the reaction is complete, allow the furnace to cool to room temperature under a
continuous flow of hydrogen gas.

e Once at room temperature, switch the gas flow back to a dry, inert gas to purge the system
of hydrogen.

e The resulting white powder is anhydrous chromous bromide. The product should be
handled and stored under an inert atmosphere to prevent oxidation.

Data Presentation

Quantitative data for the synthesis of anhydrous chromous bromide is summarized in Table 2.
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Table 2: Quantitative Data for the Synthesis of Anhydrous Chromous Bromide

Parameter Value Reference
Reaction Temperature 350 - 400 °C [2][3]
Reaction Time 6 - 10 hours [2]

] ) Varies based on starting
Theoretical Yield _ _ -
material quantity

_ High purity achievable with
Purity . -
proper technique

Note: Specific yield and purity data are highly dependent on the experimental setup and
conditions and are not consistently reported in general literature. Researchers should perform
their own characterization to determine these values.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis of anhydrous chromous
bromide.

Step 2: Synthesis of Anhydrous CrBr2

Step 1: Synthesis of Anhydrous CrBr3 Hydrogen Gas
Bromine Vapor i
1000 °C
Inert Gas Anhydrous CrBrs |- Product from Step 1 | Anhydrous CrBrs Anhydrous CrBr2

Chromium Powder

HBr (byproduct)

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of anhydrous chromous bromide.
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Characterization

To confirm the identity and purity of the synthesized anhydrous chromous bromide, the
following characterization techniques are recommended:

o X-ray Diffraction (XRD): To verify the crystal structure of the final product. The expected
crystal structure is of the cadmium iodide (Cdl2) type.

o Elemental Analysis: To determine the elemental composition (Cr and Br) and confirm the
stoichiometry of the compound.

Safety Precautions

 All manipulations should be carried out in a well-ventilated fume hood.

e Bromine is highly corrosive and toxic. Handle with appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat.

» Hydrogen gas is flammable and can form explosive mixtures with air. Ensure the reaction
apparatus is leak-tight and properly purged with an inert gas before and after use.

e The high temperatures used in the tube furnace require appropriate shielding and caution to
prevent burns.

Conclusion

The synthesis of anhydrous chromous bromide via the hydrogen reduction of anhydrous
chromium(lIl) bromide is a well-established and reliable method. By following the detailed
protocols and safety precautions outlined in this guide, researchers can successfully prepare
high-purity CrBr2 for their research and development needs. Proper characterization is crucial
to ensure the quality of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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